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Compound of Interest

Compound Name: Moretenone

Cat. No.: B167447 Get Quote

For researchers, scientists, and drug development professionals, this technical guide provides

a concise overview of the current scientific knowledge on moretenone. While interest in natural

products for therapeutic applications is robust, this review highlights the significant gaps in the

research landscape for this particular compound.

Moretenone is a naturally occurring triterpenoid, a class of organic compounds widely found in

plants and known for their diverse biological activities.[1] Specifically, it is classified as a

hopanoid, which is characterized by a distinctive pentacyclic structure.[1]

Chemical and Physical Properties
A solid understanding of a compound's physicochemical properties is fundamental to any drug

discovery and development effort. For moretenone, the following data has been compiled from

publicly available chemical databases.
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Property Value Source

Molecular Formula C₃₀H₄₈O PubChem[1]

Molecular Weight 424.7 g/mol PubChem[1]

Physical Description Solid PubChem[1]

Melting Point 202 - 204 °C PubChem[1]

IUPAC Name

5a,5b,8,8,11a,13b-

hexamethyl-3-prop-1-en-2-yl-

2,3,3a,4,5,6,7,7a,10,11,11b,12

,13,13a-tetradecahydro-1H-

cyclopenta[a]chrysen-9-one

PubChem[1]

Synonyms

Hop-22(29)-en-3-one,

Hopenone b, A'-

Neogammacer-22(29)-en-3-

one

PubChem[1]

Natural Occurrence
Moretenone has been identified in at least one plant species:

Patrinia villosa[1]

Review of Biological Activity and Experimental Data
A comprehensive review of the scientific literature reveals a significant lack of research into the

biological activities of moretenone. While the broader class of meroterpenoids, to which

moretenone belongs, is known to possess a wide array of pharmacological effects—including

anti-inflammatory, antimicrobial, and cytotoxic activities—no specific studies detailing these

effects for moretenone could be identified.

Consequently, there is no quantitative data, such as IC₅₀ or EC₅₀ values, from biological assays

to present. Furthermore, the absence of primary research means there are no established

experimental protocols for the biological evaluation of moretenone.
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Signaling Pathways and Mechanism of Action
Due to the lack of research on its biological effects, the mechanism of action of moretenone
remains unknown. There are no published studies that elucidate any signaling pathways

modulated by this compound. Therefore, the creation of diagrams for signaling pathways or

experimental workflows is not possible at this time.

Future Directions and Conclusion
The current body of scientific literature on moretenone is limited to its chemical

characterization and identification in a natural source. There is a clear and significant gap in the

understanding of its pharmacological properties. For researchers and drug development

professionals, this presents both a challenge and an opportunity.

The well-documented biological activities of other triterpenoids and meroterpenoids suggest

that moretenone could be a candidate for biological screening. Future research should focus

on:

In vitro screening: Evaluating the cytotoxic, anti-inflammatory, antimicrobial, and antioxidant

potential of moretenone in various cell-based assays.

Mechanism of action studies: Should any significant biological activity be identified,

subsequent research to elucidate the underlying molecular mechanisms and signaling

pathways would be crucial.

In vivo studies: Following promising in vitro results, evaluation in animal models of disease

would be a necessary step in assessing its therapeutic potential.

In conclusion, while the foundational chemical information for moretenone is available, its

biological profile is largely a blank slate. This technical review serves to highlight the current

state of knowledge and to underscore the need for further research to unlock the potential of

this natural compound. Researchers interested in the therapeutic potential of hopanoids and

meroterpenoids may find the exploration of moretenone to be a worthwhile endeavor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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